Cas no 1804353-88-5 (2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804353-88-5
• MF: C₉H₈F₃IN₂O₃
• MW: 376.071105003357
• CID: 4838052
• Update Time: 2025-05-24

2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H8F3IN2O3/c10-9(11,12)18-8-4(1-7(16)17)6(2-14)15-3-5(8)13/h3H,1-2,14H2,(H,16,17)
• InChI Key： WNWATJLOGDSHJJ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CN)C(=C1OC(F)(F)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: -1.2
• Topological Polar Surface Area: 85.4

Additional information on 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid

Professional Introduction to 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic Acid (CAS No. 1804353-88-5)

2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number CAS No. 1804353-88-5, is characterized by its complex molecular structure, which includes an amine group, an iodine substituent, a trifluoromethoxy group, and a carboxylic acid moiety. These structural features make it a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The significance of 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid lies in its potential applications in drug discovery and development. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to tailor the compound for specific biological activities. In recent years, there has been a growing interest in pyridine derivatives due to their demonstrated efficacy in modulating various cellular pathways. The iodine atom, for instance, can serve as a handle for further functionalization via cross-coupling reactions, while the trifluoromethoxy group enhances metabolic stability and bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in pharmaceutical design. The incorporation of fluorine atoms into drug molecules often improves their pharmacokinetic properties, such as lipophilicity and resistance to enzymatic degradation. In the context of 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid, the trifluoromethoxy group contributes to these favorable properties, making it an attractive scaffold for developing novel therapeutic agents.

The amine group in this compound provides a site for further derivatization, allowing for the attachment of various pharmacophores. This flexibility is particularly valuable in the design of peptidomimetics and protein-protein interaction inhibitors. For example, researchers have utilized similar pyridine-based intermediates to develop small-molecule modulators of kinases and G protein-coupled receptors (GPCRs). The carboxylic acid moiety further expands the synthetic possibilities, enabling the formation of esters or amides that can be incorporated into more complex drug molecules.

One of the most compelling aspects of 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid is its potential role in addressing unmet medical needs. Current research indicates that this compound may be instrumental in developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyridine core is known to interact with a variety of neurotransmitter receptors and ion channels, suggesting its utility in modulating neuronal activity. Additionally, the iodine substituent facilitates further derivatization into radiolabeled compounds for use in diagnostic imaging and targeted therapy.

In the realm of inflammation research, 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid has shown promise as a precursor for developing anti-inflammatory agents. The trifluoromethoxy group enhances binding affinity to certain enzyme targets, while the amine and carboxylic acid functionalities allow for interactions with cellular receptors involved in inflammatory pathways. Recent studies have demonstrated that pyridine-based derivatives can inhibit cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes, which are key players in inflammation.

The synthesis of 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid involves multiple steps that require precise control over reaction conditions. The introduction of the iodine substituent typically employs halogenation techniques under inert atmospheres to prevent unwanted side reactions. Subsequent functionalization with the trifluoromethoxy group often relies on metal-catalyzed cross-coupling reactions or nucleophilic substitution methods. The final step involves introducing the amine and carboxylic acid functionalities through selective reduction or oxidation processes.

The synthetic pathways for this compound highlight the importance of high-purity reagents and controlled reaction environments. Impurities can significantly impact downstream applications, particularly in pharmaceutical settings where even minor contaminants can affect efficacy and safety profiles. Therefore, rigorous quality control measures are essential throughout the synthesis process.

The versatility of 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid extends beyond its use as an intermediate in drug synthesis. It also serves as a valuable tool in academic research for studying molecular interactions and developing new synthetic methodologies. Researchers have leveraged this compound to explore novel catalytic systems and reaction mechanisms that could revolutionize organic synthesis.

In conclusion, 2-(Aminomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804353-88-5) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it an indispensable building block for developing innovative drug candidates targeting neurological and inflammatory diseases. As research continues to uncover new biological targets and synthetic strategies, this compound will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.